Cas no 61123-02-2 (Acetic acid, (3-butyl-4-phenyl-2(3H)-thiazolylidene)-, ethyl ester)

61123-02-2 structure
Product name:Acetic acid, (3-butyl-4-phenyl-2(3H)-thiazolylidene)-, ethyl ester
Acetic acid, (3-butyl-4-phenyl-2(3H)-thiazolylidene)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, (3-butyl-4-phenyl-2(3H)-thiazolylidene)-, ethyl ester
- ethyl 2-(3-butyl-4-phenyl-1,3-thiazol-2-ylidene)acetate
- 61123-02-2
- Ethyl (3-butyl-4-phenyl-1,3-thiazol-2(3H)-ylidene)acetate
- DTXSID60820600
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- Inchi: InChI=1S/C17H21NO2S/c1-3-5-11-18-15(14-9-7-6-8-10-14)13-21-16(18)12-17(19)20-4-2/h6-10,12-13H,3-5,11H2,1-2H3
- InChI Key: IDAHIIWMRKDHCE-UHFFFAOYSA-N
- SMILES: CCCCN1C(=CSC1=CC(=O)OCC)C2=CC=CC=C2
Computed Properties
- Exact Mass: 303.12943
- Monoisotopic Mass: 303.12930009g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 54.8Ų
- XLogP3: 4.2
Experimental Properties
- PSA: 29.54
Acetic acid, (3-butyl-4-phenyl-2(3H)-thiazolylidene)-, ethyl ester Related Literature
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1. Tri-wavelength broadband antireflective coating built from refractive index controlled MgF2 filmsRuimin Ding,Yao Xu J. Mater. Chem. C, 2015,3, 3219-3224
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Lin Wang,Zhi-Gang Ma,Xiao-Jing Wei,Qing-Yuan Meng,Deng-Tao Yang,Shao-Fu Du,Zi-Fei Chen,Li-Zhu Wu,Qiang Liu Green Chem., 2014,16, 3752-3757
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Eric M. Simmons,Richmond Sarpong Nat. Prod. Rep., 2009,26, 1195-1217
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J. Halter,T. Gloor,B. Amoroso,F. N. Büchi Phys. Chem. Chem. Phys., 2019,21, 13126-13134
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